Cas no 104736-03-0 (2H-3,13-Methanooxireno[9,10]azacycloundecino[5,4-b]indol-4-ol,13-ethyl-1a,4,5,10,11,12,13,13a-octahydro- (9CI))

• Product name: 2H-3,13-Methanooxireno[9,10]azacycloundecino[5,4-b]indol-4-ol,13-ethyl-1a,4,5,10,11,12,13,13a-octahydro- (9CI)
• CAS No: 104736-03-0
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 205295

2H-3,13-Methanooxireno[9,10]azacycloundecino[5,4-b]indol-4-ol,13-ethyl-1a,4,5,10,11,12,13,13a-octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-3,13-Methanooxireno[9,10]azacycloundecino[5,4-b]indol-4-ol,13-ethyl-1a,4,5,10,11,12,13,13a-octahydro- (9CI)
• Stapfinine
• 5-hydroxyvoaphylline

• Inchi： 1S/C19H24N2O2/c1-2-19-8-7-15-13(12-5-3-4-6-14(12)20-15)9-17(22)21(11-19)10-16-18(19)23-16/h3-6,16-18,20,22H,2,7-11H2,1H3
• InChI Key： LBAZZAXPVRSTNA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2CC(O)N3CC(CC)(C4OC4C3)CCC1=2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• XLogP3: 1.626

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 506.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 13.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Quebrachamine alkaloids Quebrachamine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Quebrachamine alkaloids